Cas no 757192-69-1 (N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide)

• Product Name: N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide
• CAS No: 757192-69-1
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 3107227
• PubChem ID: 2125308
• Update Time: 2025-10-31

N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide
• EN300-40702
• Z46190991
• 757192-69-1
• AKOS023867350

• Inchi： 1S/C13H19N3O2/c1-9-5-4-6-10(2)13(9)16-12(18)8-15-11(17)7-14-3/h4-6,14H,7-8H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： MUXRHVVTSBFARO-UHFFFAOYSA-N
• SMILES： O=C(CNC(CNC)=O)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 249.147726857Da
• Monoisotopic Mass: 249.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide

Recent Advances in the Study of N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide (CAS: 757192-69-1)

N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide (CAS: 757192-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and computational modeling, to achieve high-purity yields of the compound. These efforts have been complemented by rigorous analytical characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the compound's structural integrity.

In vitro and in vivo studies have demonstrated that N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide exhibits promising activity against a range of biological targets. Notably, the compound has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may modulate neurotransmitter systems, opening avenues for its use in neurological disorders. These findings are supported by detailed pharmacokinetic and pharmacodynamic analyses, which highlight the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most significant breakthroughs in recent research is the identification of the molecular interactions between N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide and its target proteins. High-resolution structural studies, including cryo-electron microscopy and molecular docking simulations, have provided insights into the binding mechanisms and conformational changes induced by the compound. These studies have not only advanced our understanding of its mode of action but also facilitated the design of derivatives with improved selectivity and potency.

Despite these promising developments, challenges remain in the clinical translation of N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide. Current research is addressing issues related to its stability, toxicity, and formulation. For instance, efforts are underway to develop novel delivery systems, such as nanoparticles and liposomes, to enhance the compound's therapeutic index. Furthermore, ongoing preclinical trials are evaluating its safety and efficacy in animal models, with the ultimate goal of progressing to human clinical trials.

In conclusion, N-{[(2,6-dimethylphenyl)carbamoyl]methyl}-2-(methylamino)acetamide (CAS: 757192-69-1) represents a promising candidate for therapeutic development in the chemical biology and pharmaceutical fields. The latest research underscores its potential in addressing unmet medical needs, particularly in inflammation and neurology. Continued investigation into its pharmacological properties and optimization strategies will be crucial for realizing its full therapeutic potential. This briefing provides a snapshot of the current state of research and highlights the exciting opportunities for future exploration.